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Compound of Interest

Compound Name:
1-Aminocyclopentanecarbonitrile

hydrochloride

Cat. No.: B125914 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Aminocyclopentanecarbonitrile
Hydrochloride

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the safe handling, storage, and emergency

procedures for 1-Aminocyclopentanecarbonitrile hydrochloride (CAS No: 16195-83-8). It is

intended for researchers, scientists, and drug development professionals who work with this

compound. The information herein is synthesized from established safety data sheets and

chemical literature to ensure technical accuracy and promote a culture of safety in the

laboratory.

Compound Identification and Properties
1-Aminocyclopentanecarbonitrile hydrochloride is a key chemical intermediate, notably

used in the synthesis of the antihypertensive drug Irbesartan.[1][2][3] Understanding its

fundamental properties is the first step in a robust safety assessment.

Chemical Identity:

Systematic Name: 1-Aminocyclopentanecarbonitrile hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b125914?utm_src=pdf-interest
https://www.benchchem.com/product/b125914?utm_src=pdf-body
https://www.benchchem.com/product/b125914?utm_src=pdf-body
https://www.benchchem.com/product/b125914?utm_src=pdf-body
https://www.benchchem.com/product/b125914?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71876261.htm
https://patents.google.com/patent/WO2010079405A2/en
https://www.benchchem.com/product/b125914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common Synonyms: 1-Amino-1-cyanocyclopentane Hydrochloride, 1-aminocyclopentane

carbonitrile, HCl[1][4]

CAS Number: 16195-83-8[1][2][4][5][6]

Molecular Formula: C₆H₁₀N₂·HCl[1][4][5][6]

Physicochemical Data Summary:

Property Value Source(s)

Molecular Weight 146.62 g/mol [1][4][5][6]

Appearance Off-white to white solid [7]

Boiling Point 254.5 °C at 760 mmHg [1][4]

Flash Point 107.7 °C [1]

Stability
Stable under normal

conditions; moisture sensitive
[7][8][9]

Incompatible Materials Strong oxidizing agents [10]

Hazardous Decomposition

Emits carbon oxides (CO,

CO₂), nitrogen oxides (NOx),

and hydrogen cyanide upon

combustion

[8][10][11]

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary risks are associated with acute toxicity and irritation. Adherence to safety protocols is

mandatory to mitigate these risks.

GHS Hazard Summary:
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled

Skin Irritation 2
H315: Causes skin

irritation

Serious Eye Irritation 2
H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

Signal Word:Warning[4][5]

Risk Assessment and Control Workflow
A systematic approach to risk assessment is crucial before any experimental work begins. The

following workflow provides a self-validating system to ensure safety. The causality is clear: by

identifying hazards and assessing risks first, appropriate and effective control measures can be

implemented.
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Pre-Experimental PhaseExperimental Phase Post-Experimental Phase

1. Identify Hazards
(Review SDS: H302, H312, H315, H319, H332, H335) 2. Assess Risks

(Evaluate quantity, frequency of use, and potential exposure scenarios)

Analyze3. Implement Controls
(Engineering: Fume Hood

PPE: Gloves, Goggles, Lab Coat
Administrative: SOPs)

Mitigate

4. Handle & Store
(Follow safe handling protocols)

Execute 5. Review & Update
(Assess protocol effectiveness, document incidents, and refine SOPs)

Evaluate Refine
Process

Required PPE Ensemble

Laboratory Environment

Eye Protection
(EN166 or NIOSH approved safety goggles with side shields)

Hand Protection
(Chemically impervious gloves, e.g., Nitrile, inspected before use)

Body Protection
(Flame-resistant lab coat, closed-toe shoes)

Respiratory Protection
(NIOSH/MSHA approved respirator if dust is generated outside a fume hood)
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1. Evacuate & Alert
(Clear the immediate area and inform supervisor and safety officer)

2. Assess Spill
(Is it a minor or major spill? Can it be handled internally?)

3. Don Appropriate PPE
(Minimum: double gloves, goggles, lab coat. Add respirator for large spills)

4. Contain & Clean
(Cover with inert absorbent material. Sweep carefully to avoid dust. Place in a sealed container)

5. Decontaminate
(Clean the spill area with appropriate solvent/detergent, followed by water)

6. Dispose
(Label container as hazardous waste and dispose of according to institutional and local regulations)

7. Document
(File an incident report)

Click to download full resolution via product page

Caption: Step-by-step workflow for chemical spill response.

Environmental Precautions: Prevent the spilled material from entering drains or waterways.

[5]#### 5.3 Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. *

[5] Protective Actions: Firefighters should wear full protective clothing and a self-contained
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breathing apparatus (SCBA).

[5]### 6. Waste Disposal

All waste generated from handling 1-Aminocyclopentanecarbonitrile hydrochloride,

including contaminated PPE and empty containers, must be treated as hazardous waste.

Procedure: Dispose of contents and container to an approved waste disposal facility in

accordance with all applicable local, state, and federal regulations. D[4][5]o not mix with

other waste streams unless explicitly permitted.

Role in Drug Development
1-Aminocyclopentanecarbonitrile hydrochloride serves as a crucial building block in

medicinal chemistry. Its primary documented use is as a starting material or intermediate in the

multi-step synthesis of Irbesartan, a widely used angiotensin II receptor antagonist for treating

hypertension. T[1][2][3]he structural features of the aminonitrile group on the cyclopentane ring

are essential for constructing the final complex molecule.
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Cyclopentanone +
Ammonium Chloride +

Sodium Cyanide

1-Aminocyclopentanecarbonitrile
(Intermediate IV)

Strecker Synthesis

N-(1-cyanocyclopentyl)pentanamide
(Intermediate V)

Acylation with
Valeroyl Chloride

Irbesartan
(Final API)

Further Synthetic Steps

Click to download full resolution via product page

Caption: Simplified role as an intermediate in pharmaceutical synthesis.

[3]By understanding and rigorously applying the safety protocols outlined in this guide,

researchers can handle 1-Aminocyclopentanecarbonitrile hydrochloride effectively and

safely, advancing their scientific and developmental objectives without compromising personal

or environmental well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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